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Cat. No.: B582599 Get Quote

An In-depth Analysis of Molecular Weight

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular weight of 2-((2,4-
Dibromophenoxy)methyl)tetrahydro-2H-pyran, a halogenated ether with potential

applications in organic synthesis and drug discovery. This document outlines the theoretical

calculation of its molecular weight, presents a standardized experimental protocol for its

determination, and offers visualizations to clarify the underlying principles and workflows.

Quantitative Data Summary
The molecular weight of a compound is a fundamental physicochemical property, essential for

reaction stoichiometry, analytical characterization, and pharmacological assessment. The

molecular weight of 2-((2,4-Dibromophenoxy)methyl)tetrahydro-2H-pyran is determined by

its elemental composition.

The molecular formula for 2-((2,4-Dibromophenoxy)methyl)tetrahydro-2H-pyran is

C12H14Br2O2.[1][2] Based on this, the calculated molecular weight is approximately 350.05
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g/mol .[1] The elemental composition and their respective contributions to the total molecular

weight are detailed in Table 1.

Element Symbol Atomic Count
Atomic Mass
(amu)

Total Mass
(amu)

Carbon C 12 12.011 144.132

Hydrogen H 14 1.008 14.112

Bromine Br 2 79.904 159.808

Oxygen O 2 15.999 31.998

Total 350.050

Table 1: Elemental Composition and Molecular Weight of C12H14Br2O2

Experimental Protocol: Molecular Weight
Determination by Mass Spectrometry
Mass spectrometry is a powerful analytical technique used to measure the mass-to-charge

ratio of ions. It is a highly accurate method for determining the molecular weight of a

compound.

Objective: To experimentally verify the molecular weight of 2-((2,4-
Dibromophenoxy)methyl)tetrahydro-2H-pyran using Electrospray Ionization Time-of-Flight

(ESI-TOF) Mass Spectrometry.

Materials and Reagents:

2-((2,4-Dibromophenoxy)methyl)tetrahydro-2H-pyran sample

High-purity solvent (e.g., acetonitrile or methanol)

Volumetric flasks and pipettes

ESI-TOF Mass Spectrometer
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Procedure:

Sample Preparation:

1. Accurately weigh approximately 1 mg of the compound.

2. Dissolve the sample in 1 mL of the chosen solvent to prepare a 1 mg/mL stock solution.

3. Perform a serial dilution to obtain a final concentration of 1 µg/mL.

Instrument Setup:

1. Calibrate the mass spectrometer using a standard calibrant solution to ensure mass

accuracy.

2. Set the ion source to positive or negative ion mode. For this compound, positive ion mode

is often suitable.

3. Optimize the ESI source parameters, including capillary voltage, nebulizer gas pressure,

and drying gas flow rate and temperature.

Data Acquisition:

1. Introduce the sample solution into the mass spectrometer via direct infusion at a constant

flow rate (e.g., 5 µL/min).

2. Acquire the mass spectrum over a relevant mass range (e.g., m/z 100-500).

3. The instrument will measure the time it takes for ions to travel through a flight tube, which

is proportional to their mass-to-charge ratio.

Data Analysis:

1. Identify the peak corresponding to the molecular ion. In positive ion mode, this may be the

protonated molecule [M+H]+ or an adduct with other cations (e.g., [M+Na]+).

2. The mass of the molecular ion is used to calculate the experimental molecular weight of

the neutral compound.
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3. Compare the experimentally determined molecular weight with the theoretical value.

Visualizations
Visual diagrams are provided below to illustrate key logical and experimental workflows.
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Figure 1: Logical diagram illustrating the calculation of molecular weight from elemental

composition.
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Figure 2: Experimental workflow for molecular weight determination using ESI-TOF Mass

Spectrometry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 2-((2,4-Dibromophenoxy)methyl)tetrahydro-2H-pyran (1257665-15-8) for sale
[vulcanchem.com]

2. 2-((2,4-DIBROMOPHENOXY)METHYL)TETRAHYDRO-2H-PYRAN Price from Supplier
Brand Shanghai Nianxing Industrial Co., Ltd on Chemsrc.com [m.chemsrc.com]

To cite this document: BenchChem. [Technical Guide: Physicochemical Properties of 2-((2,4-
Dibromophenoxy)methyl)tetrahydro-2H-pyran]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b582599#molecular-weight-of-2-2-4-
dibromophenoxy-methyl-tetrahydro-2h-pyran]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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